Cas no 179064-00-7 (Ethyl 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate)

• Product Name: Ethyl 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate
• CAS No: 179064-00-7
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 1069095
• PubChem ID: 54729304
• Update Time: 2025-04-20

Ethyl 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate
• 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro[1,8]naphthyridine-3-carboxylic acid ethyl ester
• AG-L-22337
• CTK4D7181
• FT-0682598
• KB-251954
• SureCN1522545
• ethyl 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-c
• 179064-00-7
• ethyl 1-benzyl-4-hydroxy-2-oxo-1,8-naphthyridine-3-carboxylate
• BOPDJAQEUZISPA-UHFFFAOYSA-N
• AKOS015839154
• A3974
• Ethyl1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate
• 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-[1,8]-naphthyridine-3-carboxylic acid ethyl ester
• DB-065260
• SCHEMBL1522545
• DTXSID30716344

• MDL： MFCD00946903
• Inchi： 1S/C18H16N2O4/c1-2-24-18(23)14-15(21)13-9-6-10-19-16(13)20(17(14)22)11-12-7-4-3-5-8-12/h3-10,21H,2,11H2,1H3
• InChI Key： BOPDJAQEUZISPA-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OCC)C(N(C2C1=CC=CN=2)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 324.11108
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 79.73

Ethyl 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate Security Information

• HazardClass：IRRITANT